![molecular formula C22H26N4O3 B5632901 (3aR*,9bR*)-2-[(2-piperidin-1-ylpyrimidin-5-yl)methyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrole-3a(4H)-carboxylic acid](/img/structure/B5632901.png)
(3aR*,9bR*)-2-[(2-piperidin-1-ylpyrimidin-5-yl)methyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrole-3a(4H)-carboxylic acid
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Overview
Description
This compound is a complex organic molecule involving a tetrahydrochromeno[3,4-c]pyrrole core structure. It is relevant in various fields of chemistry and pharmacology due to its intricate structure and potential bioactivity.
Synthesis Analysis
Synthesis of related compounds involves multistep organic reactions, including the formation of pyrrolidine and piperidine derivatives. Techniques like oxidative decarboxylation and beta-iodination of amino acids are used in the synthesis of similar structures (Boto et al., 2001).
Molecular Structure Analysis
The molecular structure of such compounds is typically characterized using techniques like X-ray diffraction, NMR, and FTIR. They often exhibit complex bicyclic or tricyclic frameworks with distinct stereochemistry (Ban et al., 2023).
Chemical Reactions and Properties
Compounds like these participate in various chemical reactions, including cyclizations, condensations, and nucleophilic additions, resulting in diverse derivatives with potential bioactivity. They often react with different reagents to afford pyrimidine, pyridine, and thiazolyl derivatives (Gad-Elkareem et al., 2006).
properties
IUPAC Name |
(3aR,9bR)-2-[(2-piperidin-1-ylpyrimidin-5-yl)methyl]-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrole-3a-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3/c27-20(28)22-14-25(13-18(22)17-6-2-3-7-19(17)29-15-22)12-16-10-23-21(24-11-16)26-8-4-1-5-9-26/h2-3,6-7,10-11,18H,1,4-5,8-9,12-15H2,(H,27,28)/t18-,22-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNHJRMYFMOJWJC-XMSQKQJNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC=C(C=N2)CN3CC4C5=CC=CC=C5OCC4(C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)C2=NC=C(C=N2)CN3C[C@@H]4C5=CC=CC=C5OC[C@@]4(C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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